molecular formula C13H9FOS B8683771 1-(Thien-2-yl)-3-(4-fluorophenyl)prop-2-en-1-one

1-(Thien-2-yl)-3-(4-fluorophenyl)prop-2-en-1-one

Cat. No.: B8683771
M. Wt: 232.27 g/mol
InChI Key: TUACRTLXMOTXHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(Thien-2-yl)-3-(4-fluorophenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C13H9FOS and its molecular weight is 232.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H9FOS

Molecular Weight

232.27 g/mol

IUPAC Name

3-(4-fluorophenyl)-1-thiophen-2-ylprop-2-en-1-one

InChI

InChI=1S/C13H9FOS/c14-11-6-3-10(4-7-11)5-8-12(15)13-2-1-9-16-13/h1-9H

InChI Key

TUACRTLXMOTXHL-UHFFFAOYSA-N

Canonical SMILES

C1=CSC(=C1)C(=O)C=CC2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of sodium ethoxide (21% by weight in EtOH, 0.68 gm, 10 mmol) was added to a solution of 2-acetylthiophene (12.60 gm, 100 mmol, from Aldrich) and 4-fluorobenzaldehyde (12.41 gm, 100 mmol, from Aldrich) in EtOH (50 ml) and the mixture stirred under argon for 15 minutes. More EtOH (25 ml) was then added to make a slurry of the reaction mixture, which had partially solidified. Acetic acid (0.60 gm, 11 mmol) was added and a yellow solid filtered out of solution. The solid was recrystallized from EtOAc and hexane to afford the title compound as long, pale yellow needles (17.679 gm, 71%).
Quantity
0.68 g
Type
reactant
Reaction Step One
Quantity
12.6 g
Type
reactant
Reaction Step One
Quantity
12.41 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0.6 g
Type
reactant
Reaction Step Two
Name
Quantity
25 mL
Type
solvent
Reaction Step Three

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